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Compound of Interest

Compound Name: (Z)-2-bromo-2-butene

Cat. No.: B7769272 Get Quote

An In-depth Technical Guide to the Physical Properties of (Z)-2-bromo-2-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of (Z)-2-
bromo-2-butene, a significant brominated alkene in organic synthesis. The document presents

quantitative data in a structured format, details relevant experimental methodologies, and offers

visual representations of related chemical concepts.

Core Physical and Chemical Properties
(Z)-2-bromo-2-butene, also known as cis-2-bromo-2-butene, is an organic compound with the

chemical formula C₄H₇Br.[1] It is classified as a haloalkene and is a stereoisomer, specifically

the Z (cis) isomer, where the bromine atom and the higher priority alkyl groups are on the same

side of the carbon-carbon double bond.[1] This compound is typically a colorless to light yellow

liquid at room temperature and possesses a characteristic sweet odor.[2][3]

Quantitative Data Summary
The physical properties of (Z)-2-bromo-2-butene are summarized in the table below. These

values are critical for its application in synthetic chemistry, particularly for predicting its behavior

in various reaction conditions and for its purification.
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Property Value Source(s)

Molecular Formula C₄H₇Br [1][4][5][6][7]

Molecular Weight 135.00 g/mol [1][8][9]

CAS Number 3017-68-3 [1][4][5][6][7]

Appearance Colorless to light yellow liquid [2][10]

Melting Point -111.2 °C to -111 °C [1][4][5][7][11]

Boiling Point 84 °C to 94 °C (at 1 atm) [1][4][5][7][11][12][13]

Density 1.332 g/mL at 25 °C [4][5][7][12][13]

Refractive Index (n20/D) 1.459 [4][5][7][12]

Flash Point -1.1 °C (30 °F) [4][5][7][13]

Solubility
Insoluble in water; soluble in

organic solvents.
[2][14]

Storage Temperature 2-8°C [4][5][7][12]

Experimental Protocols for Property Determination
The accurate determination of the physical properties of (Z)-2-bromo-2-butene is essential for

its characterization and use. The following are standard methodologies for measuring key

physical constants.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like (Z)-2-bromo-2-butene, simple distillation is a common

method.

Methodology: Simple Distillation

Apparatus Setup: A distillation flask is filled to approximately two-thirds of its volume with the

(Z)-2-bromo-2-butene sample. Boiling chips are added to ensure smooth boiling. The flask

is connected to a condenser, which is attached to a receiving flask. A thermometer is placed
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in the distillation head so that the top of the bulb is level with the side arm leading to the

condenser.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises, and its

temperature is measured by the thermometer.

Data Collection: The temperature is recorded when the first drop of distillate is collected in

the receiving flask and is stable. This temperature represents the boiling point of the

substance at the recorded atmospheric pressure.

Pressure Correction: Since boiling points are pressure-dependent, the observed boiling point

may need to be corrected to standard pressure (760 mmHg) using a nomograph or the

Clausius-Clapeyron equation if the measurement is not performed at sea level.

Determination of Density
Density is the mass per unit volume of a substance. A pycnometer is a precise instrument for

determining the density of a liquid.

Methodology: Pycnometer Method

Preparation: A clean, dry pycnometer of a known volume is weighed accurately (m₁).

Sample Filling: The pycnometer is filled with (Z)-2-bromo-2-butene, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the

exterior.

Weighing: The filled pycnometer is weighed again (m₂).

Temperature Control: The procedure is carried out at a constant temperature (e.g., 25 °C) by

placing the pycnometer in a temperature-controlled water bath.[4][5][12]

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the

volume of the pycnometer.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and is measured using a refractometer.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of (Z)-2-bromo-2-butene are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark regions

is sharp and centered in the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The measurement

is typically temperature-dependent and is often reported at 20°C (n20/D).[4][5][12]

Visualizations
The following diagrams illustrate key conceptual and experimental workflows related to (Z)-2-
bromo-2-butene.

Synthesis and Isomerism

2-Butene

(Z)-2-bromo-2-butene

Electrophilic Addition

(E)-2-bromo-2-butene

Electrophilic Addition

HBr

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL628112.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1731369.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/657484
https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis pathway for (Z) and (E) isomers of 2-bromo-2-butene.

Start: Impure Liquid Sample
((Z)-2-bromo-2-butene)

1. Assemble Distillation Apparatus

2. Heat Sample with Boiling Chips

3. Liquid Vaporizes

4. Measure Vapor Temperature
(Thermometer at Condenser Inlet)

5. Vapor Condenses to Liquid

6. Collect Pure Distillate

End: Purified Sample &
Recorded Boiling Point
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Caption: Experimental workflow for boiling point determination by distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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